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Get Quote

For researchers and professionals in drug development, this guide provides an objective

comparison of the clinical data for MORF-057 and abrilumab, two agents targeting the a437

integrin for the treatment of ulcerative colitis (UC). This analysis is based on publicly available

clinical trial results, focusing on efficacy, safety, and mechanism of action to support further

research and development in inflammatory bowel disease (IBD).

Feature MORF-057 Abrilumab

Fully human 1gG2 monoclonal
Drug Class Oral small molecule ]

antibody[1][2][3]
Target 04B7 Integrin[4][5] 0437 Integrin[1][2][3]

Administration

Oral[4]

Subcutaneous Injection[1][6]

Development Status

Phase 2 trials ongoing[7][8]

Development Discontinued[9]
[10]

Indication

Ulcerative Colitis, Crohn's
Disease[4][7]

Ulcerative Colitis, Crohn's

Disease[2]
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Mechanism of Action: Targeting Gut-Specific
Inflammation

Both MORF-057 and abrilumab are designed to inhibit the a47 integrin, a protein crucial for
the migration of inflammatory immune cells into the intestinal tissue.[2][4] By blocking the
interaction of o437 on lymphocytes with its ligand, the Mucosal Addressin Cell Adhesion
Molecule-1 (MAdCAM-1), on endothelial cells in the gut, these drugs aim to reduce gut-specific
inflammation.[1][11][12] MORF-057 achieves this as an oral small molecule, while abrilumab is
a subcutaneously administered monoclonal antibody.[4][6][13]

Caption: Inhibition of the a47-MAdCAM-1 pathway.

Clinical Efficacy in Ulcerative Colitis

Clinical trial data for both agents in patients with moderate-to-severe ulcerative colitis are
summarized below. It is important to note that direct comparison is challenging due to
differences in study design, patient populations, and endpoints.

MORF-057: EMERALD-1 (Phase 2a) Results

The EMERALD-1 study was an open-label, single-arm trial evaluating MORF-057 at a dose of
100 mg twice daily.[11][14]

Efficacy Endpoint (at Week 12) MORF-057 (100 mg BID)
Clinical Response (mMCS) 45.7%[12][15]

Endoscopic Improvement 25.7%[12][15]

Clinical Remission (mMMCS) 25.7%][11]

Histologic Remission (RHI score <3) 22.9%][16]

Mean Change in RHI Score from Baseline -6.4 (p=0.002)[11][15]

mMCS: modified Mayo Clinic Score; RHI: Robarts Histopathology Index

Abrilumab: Phase 2b Results
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This was a randomized, double-blind, placebo-controlled study.[6][17] The primary endpoint

was clinical remission at week 8 for the two highest doses versus placebo.[6][17]

Efficacy Endpoint
(at Week 8)

Abrilumab 70 mg

Placebo (n=116)

(n=98)

Abrilumab 210 mg
(n=79)

Clinical Remission

4.3%]6]

13.3% (p=0.021)[6]

12.7% (p=0.030)[6]

Clinical Response

Significantly greater

Not Reported

than placebo[6]

Significantly greater

than placebo[6]

Mucosal Healing

Significantly greater

Not Reported

than placebo[6]

Significantly greater

than placebo[6]

Clinical Remission defined as total Mayo Score <2 points, with no individual sub-score >1 point.

[6]

Pharmacokinetics and Pharmacodynamics

Parameter

MORF-057

Abrilumab

Pharmacokinetics

Predictable PK profile.[18]
Phase 1 data in healthy
volunteers confirmed dose-
proportional and predictable

pharmacokinetics.[18]

Following subcutaneous
dosing, median tmax ranged
from 2-10 days with a
bioavailability of 82-99%.[19]
The terminal half-life was

approximately 31 days.[19]

Pharmacodynamics

Dose-dependent o437
receptor occupancy (RO) was
observed, with saturation
(>99% median RO) achieved

at the 100 mg twice-daily dose.

[14][20]

Maximal reduction of free o437
on naive CD4+ T cells was
observed at the first post-dose
assessment (week 2) and
persisted through week 12.[1]
An EC50 of 0.01 pg/ml was
shown for the PD effect on
04p7 RO.[19]

Safety and Tolerability Profile
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Agent Key Safety Findings

Generally well-tolerated in Phase 1 and 2a
studies.[11][14][16] No treatment-emergent
serious adverse events (SAEs) were observed

MORF-057 in the EMERALD-1 study.[11][16] The most
common adverse events reported were
exacerbation of ulcerative colitis and anemia.[8]
[11]

Was well-tolerated in Phase 2 studies.[1]
Adverse events were similar among treatment

Abrilumab and placebo groups.[21] No cases of
progressive multifocal leukoencephalopathy
(PML) or deaths were reported.[6][17]

Experimental Protocols
MORF-057: EMERALD-1 Trial (NCT05291689)

This was a Phase 2a, open-label, single-arm, multicenter trial to assess the efficacy, safety, and
tolerability of MORF-057.[5][16]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.nasdaq.com/press-release/morphic-reports-positive-topline-results-of-the-emerald-1-uc-main-cohort-orally
https://www.biospace.com/morphic-to-present-positive-emerald-1-phase-2a-data-for-morf-057-in-patients-with-moderate-to-severe-ulcerative-colitis-in-abstract-for-uegw-2023
https://pubmed.ncbi.nlm.nih.gov/40769468/
https://www.nasdaq.com/press-release/morphic-reports-positive-topline-results-of-the-emerald-1-uc-main-cohort-orally
https://pubmed.ncbi.nlm.nih.gov/40769468/
https://www.crohnscolitisfoundation.org/a-phase-2b-randomized-double-blind-placebo-controlled-study-to-evaluate-the-safety-and-efficacy-of
https://www.nasdaq.com/press-release/morphic-reports-positive-topline-results-of-the-emerald-1-uc-main-cohort-orally
https://pmc.ncbi.nlm.nih.gov/articles/PMC6667363/
https://academic.oup.com/ecco-jcc/article-abstract/11/suppl_1/S22/2960852
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://www.researchgate.net/publication/329145400_Efficacy_and_Safety_of_Abrilumab_in_a_Randomized_Placebo-Controlled_Trial_for_Moderate_to_Severe_Ulcerative_Colitis
https://synapse.patsnap.com/drug/7144f21d9b144221af8bf080b1a325db
https://pubmed.ncbi.nlm.nih.gov/40769468/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Screening Period
(6 weeks)

Active Treatment Period (52 weeks)
100 mg MORF-057 BID

Gnduction (12 Weeks)) (Saf?j-yV\ll:eoe”I(()sv;l-up)

Primary Endpoint Assessed:
(Maintenance (40 Weeks)) Change in RHI Score
from Baseline to Week 12

Click to download full resolution via product page

Caption: Workflow for the MORF-057 EMERALD-1 Phase 2a trial.

» Patient Population: Adults with moderately to severely active UC for at least 3 months who
had an inadequate response, loss of response, or intolerance to other UC treatments.[15]

e Intervention: 100 mg of oral MORF-057 administered twice daily.[14][16]

e Primary Endpoint: Change in the Robarts Histopathology Index (RHI) score from baseline to
week 12.[14][16]

o Duration: A 12-week induction period followed by a 40-week maintenance period.[5][16]

Abrilumab: Phase 2b Trial (NCT01694485)

This was a randomized, double-blind, placebo-controlled, multicenter study.[6][17]

o Patient Population: Patients with moderate-to-severe ulcerative colitis (total Mayo Score 6-
12, recto-sigmoidoscopy score >2) with an inadequate response or intolerance to
conventional therapies.[6][17]
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Intervention Arms:
o Placebol[6]

o Abrilumab 7 mg, 21 mg, or 70 mg (subcutaneous) on day 1, weeks 2 and 4, and every 4
weeks thereatfter.[6]

o Abrilumab 210 mg (subcutaneous) as a single dose on day 1.[6]

Primary Endpoint: Clinical remission (total Mayo Score <2 points, no individual sub-score >1
point) at week 8 for the 70 mg and 210 mg dosage groups versus placebo.[6][17]

Key Secondary Endpoints: Clinical response and mucosal healing at week 8.[6][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Efficacy and safety of abrilumab, an a47 integrin inhibitor, in Japanese patients with
moderate-to-severe ulcerative colitis: a phase Il study - PMC [pmc.nchbi.nlm.nih.gov]

2. Abrilumab Overview - Creative Biolabs [creativebiolabs.net]

3. medchemexpress.com [medchemexpress.com]

4. clinicaltrials.eu [clinicaltrials.eu]

5. MORF-057 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

6. Efficacy and Safety of Abrilumab in a Randomized, Placebo-Controlled Trial for Moderate-
to-Severe Ulcerative Colitis - PubMed [pubmed.ncbi.nim.nih.gov]

7. MORF 057 - AdisInsight [adisinsight.springer.com]
8. crohnscolitisfoundation.org [crohnscolitisfoundation.org]
9. Abrilumab - Amgen/AstraZeneca - AdisInsight [adisinsight.springer.com]

10. abrilumab | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30472236/
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://www.researchgate.net/publication/329145400_Efficacy_and_Safety_of_Abrilumab_in_a_Randomized_Placebo-Controlled_Trial_for_Moderate_to_Severe_Ulcerative_Colitis
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://www.researchgate.net/publication/329145400_Efficacy_and_Safety_of_Abrilumab_in_a_Randomized_Placebo-Controlled_Trial_for_Moderate_to_Severe_Ulcerative_Colitis
https://www.benchchem.com/product/b15612757?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6667363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6667363/
https://www.creativebiolabs.net/abrilumab-overview.htm
https://www.medchemexpress.com/abrilumab.html
https://clinicaltrials.eu/inn/morf-057/
https://synapse.patsnap.com/drug/7144f21d9b144221af8bf080b1a325db
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://pubmed.ncbi.nlm.nih.gov/30472236/
https://adisinsight.springer.com/drugs/800056639
https://www.crohnscolitisfoundation.org/a-phase-2b-randomized-double-blind-placebo-controlled-study-to-evaluate-the-safety-and-efficacy-of
https://adisinsight.springer.com/drugs/800032467
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=11531
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=11531
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 11. Morphic Reports Positive Topline Results of the EMERALD-1 UC Main Cohort; Orally
Administered MORF-057 Achieves Primary Endpoint and Demonstrates Clinically
Meaningful Improvements Across Secondary and Exploratory Measures | Nasdaq
[nasdaq.com]

e 12. Morphic’s Ulcerative Colitis Pill Misses Expectations in Mid-Stage Study, Stock Falls -
BioSpace [biospace.com]

e 13. jwatch.org [jwatch.org]

e 14. Morphic to Present Positive EMERALD-1 Phase 2a Data for MORF-057 in Patients with
Moderate to Severe Ulcerative Colitis in Abstract for UEGW 2023 - BioSpace [biospace.com]

e 15. hcplive.com [heplive.com]

e 16. APhase 2 Study of MORF-057, an Oral o437 Integrin Inhibitor in Moderately to Severely
Active Ulcerative Colitis - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. researchgate.net [researchgate.net]

¢ 18. Morphic Reports Positive Interim Results from Single Ascending Dose Phase 1 Clinical
Trial of MORF-057 - BioSpace [biospace.com]

¢ 19. Clinical pharmacology of AMG 181, a gut-specific human anti-a437 monoclonal antibody,
for treating inflammatory bowel diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

e 20. Morphic Reports New Data from Positive Phase 1 Study of MORF-057, Oral Integrin
Inhibitor Candidate for IBD - BioSpace [biospace.com]

e 21. academic.oup.com [academic.oup.com]

¢ To cite this document: BenchChem. [A Comparative Clinical Data Guide: MORF-057 and
Abrilumab for Ulcerative Colitis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612757/docs#a-comparative-clinical-data-guide-
morf-057-and-abrilumab-for-ulcerative-colitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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